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Compound of Interest

Compound Name: 2-Ethylhexyl propionate

Cat. No.: B107753

An In-depth Technical Guide to 2-Ethylhexyl
Propionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethylhexyl propionate,
including its chemical and physical properties, synthesis, biological and toxicological data,
analytical methods, and safety and handling protocols. The information is curated for
professionals in research and development.

Core Identification

2-Ethylhexyl propionate is an ester recognized for its fruity odor. It is primarily utilized in the
fragrance and flavor industries.
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Identifier Value Reference
CAS Number 6293-37-4 [1][2][3]
Molecular Formula C11H2202 [11[2][3]
Molecular Weight 186.29 g/mol [2][3]
IUPAC Name 2-ethylhexyl propanoate [3]

2-Ethylhexyl propanoate,
Propanoic acid, 2-ethylhexyl

Synonyms
ester, 2-Ethyl-1-hexanol

propionate

Physicochemical Properties

A summary of the key physicochemical properties of 2-Ethylhexyl propionate is presented

below.
Property Value
Boiling Point 211 °C (estimated)
Flash Point 81.01 °C (estimated)
Vapor Pressure 0.1288 hPa @ 20°C (estimated)
XLogP3-AA 3.7
Topological Polar Surface Area 26.3 A2
Solubility Soluble in ethanol

Synthesis of 2-Ethylhexyl Propionate

2-Ethylhexyl propionate is typically synthesized via the esterification of propionic acid with 2-

ethylhexanol. This reaction can be catalyzed by an acid or an enzyme.

This protocol describes a general procedure for the synthesis of 2-Ethylhexyl propionate.
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Materials:

Propionic acid

o 2-Ethylhexanol

e p-Toluenesulfonic acid (catalyst)

» Toluene (or another suitable solvent for azeotropic removal of water)
e Sodium bicarbonate solution (5% w/v)
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

e Round-bottom flask

o Dean-Stark apparatus

e Condenser

o Heating mantle with magnetic stirrer

e Separatory funnel

e Rotary evaporator

Procedure:

e To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add 2-
ethylhexanol (1.0 mol), propionic acid (1.2 mol), and a catalytic amount of p-toluenesulfonic
acid (1-2% of the total weight of reactants).

o Add toluene to the flask to facilitate the azeotropic removal of water.

o Heat the reaction mixture to reflux with vigorous stirring. The water produced during the
esterification will be collected in the Dean-Stark trap.
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» Monitor the reaction progress by observing the amount of water collected. The reaction is
considered complete when the theoretical amount of water has been collected.

e Once the reaction is complete, cool the mixture to room temperature.

e Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium
bicarbonate solution (to neutralize the acid catalyst), and brine.

» Dry the organic layer over anhydrous magnesium sulfate.

 Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the

toluene.

e The resulting crude product can be further purified by vacuum distillation to obtain pure 2-
Ethylhexyl propionate.

Logical Flow of Synthesis
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General Synthesis Workflow for 2-Ethylhexyl Propionate

Reactants:
2-Ethylhexanol
Propionic Acid

Acid Catalyst

Esterification Reaction

(Reflux with water removal)

Aqueous Workup:
- Neutralization
- Washing

Drying of Organic Phase

Purification:
Vacuum Distillation

Final Product:
2-Ethylhexyl Propionate

Click to download full resolution via product page
Caption: General workflow for the synthesis of 2-Ethylhexyl propionate.

Biological Activity and Toxicology

There is limited publicly available data on the specific biological activity, mechanism of action,
or involvement in signaling pathways for 2-Ethylhexyl propionate, particularly in the context of
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drug development. The available toxicological data is sparse and often pertains to related

compounds.
_ _ Related
Endpoint Species Route Value
Compound
2-Propenoic
LD50 Rat Oral >2000 mg/kg bw  acid, 2-ethylhexyl
ester[4]
o Causes skin 2-Ethylhexyl
Skin Irritation o
irritation acetate[5]
o Causes serious 2-Ethylhexyl
Eye Irritation o
eye irritation acetate[5]

] Possible risk of )
Reproductive 2-Ethylhexanoic
o harm to the )
Toxicity ] acid[6]
unborn child

It is important to note that the toxicological data for related compounds may not be
representative of 2-Ethylhexyl propionate itself.

Analytical Methods

The purity and identity of 2-Ethylhexyl propionate are typically determined using
chromatographic techniques, particularly Gas Chromatography (GC) coupled with a Flame
lonization Detector (FID) or a Mass Spectrometer (MS).[2]

Analytical Workflow for Quality Control
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General QC Workflow for 2-Ethylhexyl Propionate

Sample of
2-Ethylhexyl Propionate

Sample Preparation
(Dilution in appropriate solvent)

Data Acquisition
(Chromatogram and Mass Spectrum)

Data Analysis:
- Purity Assessment
- Identity Confirmation

QC Report

Click to download full resolution via product page

Caption: A typical analytical workflow for the quality control of 2-Ethylhexyl propionate.

Safety and Handling
Handling:

+ Handle in a well-ventilated area.[7]

* Wear suitable protective clothing, gloves, and eye/face protection.[7]
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e Avoid contact with skin and eyes.[7]

e Wash hands thoroughly after handling.[8]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

o Keep away from incompatible materials such as oxidizing agents.

First-Aid Measures:

 After inhalation: Remove the person to fresh air and keep comfortable for breathing.[8]

 After skin contact: Wash skin with plenty of water. If skin irritation occurs, get medical advice.

[8]

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[8]

» After ingestion: Call a poison center or doctor if you feel unwell.[8]

Conclusion

2-Ethylhexyl propionate is a well-characterized ester with established applications in the
fragrance and flavor industries. While its physicochemical properties and synthesis are well-
documented, there is a notable lack of data regarding its biological activity and mechanism of
action, which may limit its direct relevance to drug development professionals at this time. The
available toxicological data is limited and often relies on related compounds. Standard
analytical methods are available for its quality control. Adherence to appropriate safety and
handling procedures is essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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